Cas no 17575-26-7 (4,5,7-Trihydroxy-2H-chromen-2-one)

4,5,7-Trihydroxy-2H-chromen-2-one is a naturally occurring coumarin derivative with notable biological and chemical properties. Its trihydroxy substitution pattern enhances its antioxidant and chelating capabilities, making it valuable in biochemical and pharmaceutical research. The compound exhibits strong UV absorption, which is useful in analytical applications. Its structural features also contribute to potential anti-inflammatory and antimicrobial activities, subject to further study. The high purity and stability of this chromenone derivative ensure reliable performance in synthetic and mechanistic investigations. Researchers favor it for its well-defined reactivity and compatibility with various organic transformations. Its applications span medicinal chemistry, material science, and natural product synthesis.
4,5,7-Trihydroxy-2H-chromen-2-one structure
17575-26-7 structure
Product Name:4,5,7-Trihydroxy-2H-chromen-2-one
CAS No:17575-26-7
MF:C9H6O5
MW:194.140943050385
CID:50800
PubChem ID:54676761
Update Time:2025-06-07

4,5,7-Trihydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 4,5,7-Trihydroxy-2H-chromen-2-one
    • 2,5,7-Trihydroxychromen-4-one
    • 4,5,7-trihydroxychromen-2-one
    • 4,5,7-TRIHYDROXYCOUMARIN
    • 2H-1-Benzopyran-2-one,4,5,7-trihydroxy
    • 4,5,7-trihydroxy-chromen-2-one
    • 4,5,7-trihydroxy-coumarin
    • 4,5,7-Trihydroxy-cumarin
    • Coumarin,4,5,7-trihydroxy
    • 4,5,7-trihydroxy-coumari
    • 4,5-7-trihydroxy-2h-1-benzopyran-2-on
    • Z1198158363
    • C9H6O5
    • A812112
    • CHEMBL2006766
    • NSC-115528
    • YQB3NZR7WI
    • BRN 0384233
    • NSC115528
    • NCI60_000347
    • NSC 115528
    • Coumarin, 4,5,7-trihydroxy-
    • 5-18-04-00327 (Beilstein Handbook Reference)
    • EN300-121029
    • 17575-26-7
    • CS-0224802
    • UNII-YQB3NZR7WI
    • AI3-38418
    • SCHEMBL536984
    • AKOS005258621
    • 2H-1-Benzopyran-2-one, 4,5,7-trihydroxy-
    • 2H-1-Benzopyran-2-one, 4,5-7-trihydroxy-
    • FT-0706995
    • 4,5,7-Trihydroxy-2H-1-benzopyran-2-one
    • AR-683/43306491
    • DTXSID20170017
    • Inchi： 1S/C9H6O5/c10-4-1-5(11)9-6(12)3-8(13)14-7(9)2-4/h1-3,10-12H
    • InChI Key： HPNWGYCBCHLEMW-UHFFFAOYSA-N
    • SMILES： O1C(C=C(C2C(=CC(=CC1=2)O)O)O)=O

Computed Properties

  • Exact Mass: 194.02200
  • Monoisotopic Mass: 194.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 33
  • XLogP3: 1.1
  • Topological Polar Surface Area: 87A^2

Experimental Properties

  • Density: 1.782
  • Melting Point: Not available
  • Boiling Point: 443.9°Cat760mmHg
  • Flash Point: 188.4°C
  • Refractive Index: 1.767
  • PSA: 90.90000
  • LogP: 0.90980
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

4,5,7-Trihydroxy-2H-chromen-2-one Security Information

4,5,7-Trihydroxy-2H-chromen-2-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5,7-Trihydroxy-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T899510-50mg
4,5,7-Trihydroxy-2H-chromen-2-one
 17575-26-7
50mg
 $87.00 2023-05-17
TRC
T899510-100mg
4,5,7-Trihydroxy-2H-chromen-2-one
 17575-26-7
100mg
 $110.00 2023-05-17
TRC
T899510-500mg
4,5,7-Trihydroxy-2H-chromen-2-one
 17575-26-7
500mg
 $397.00 2023-05-17
Chemenu
CM162825-1g
4,5,7-trihydroxy-2H-chromen-2-one
 17575-26-7 95%
1g
 $317 2024-10-14
Enamine
EN300-121029-0.05g
4,5,7-trihydroxy-2H-chromen-2-one
 17575-26-7 95.0%
0.05g
 $59.0 2025-02-19
Enamine
EN300-121029-0.1g
4,5,7-trihydroxy-2H-chromen-2-one
 17575-26-7 95.0%
0.1g
 $87.0 2025-02-19
Enamine
EN300-121029-0.25g
4,5,7-trihydroxy-2H-chromen-2-one
 17575-26-7 95.0%
0.25g
 $125.0 2025-02-19
Enamine
EN300-121029-0.5g
4,5,7-trihydroxy-2H-chromen-2-one
 17575-26-7 95.0%
0.5g
 $196.0 2025-02-19
Enamine
EN300-121029-1.0g
4,5,7-trihydroxy-2H-chromen-2-one
 17575-26-7 95.0%
1.0g
 $252.0 2025-02-19
Enamine
EN300-121029-2.5g
4,5,7-trihydroxy-2H-chromen-2-one
 17575-26-7 95.0%
2.5g
 $384.0 2025-02-19

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